Cas no 898771-59-0 (3-Azetidinomethyl-4'-bromobenzophenone)

3-Azetidinomethyl-4'-bromobenzophenone is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. The compound's unique structure, featuring a brominated benzophenone core and a 3-azetidinomethyl group, offers enhanced reactivity and selectivity. Its availability in high purity ensures reliable performance in synthetic reactions, making it an invaluable tool in chemical research and development.
3-Azetidinomethyl-4'-bromobenzophenone structure
898771-59-0 structure
Product Name:3-Azetidinomethyl-4'-bromobenzophenone
CAS No:898771-59-0
MF:C17H16BrNO
MW:330.219043731689
MDL:MFCD03842080
CID:874405
PubChem ID:24724854
Update Time:2025-10-16

3-Azetidinomethyl-4'-bromobenzophenone Chemical and Physical Properties

Names and Identifiers

    • [3-(azetidin-1-ylmethyl)phenyl]-(4-bromophenyl)methanone
    • 3-AZETIDINOMETHYL-4'-BROMOBENZOPHENONE
    • 3-AZETIDIN-1-YLMETHYL-4'-BROMOBENZOPHENONE
    • 898771-59-0
    • 1-{[3-(4-BROMOBENZOYL)PHENYL]METHYL}AZETIDINE
    • SB51619
    • DTXSID20643251
    • {3-[(Azetidin-1-yl)methyl]phenyl}(4-bromophenyl)methanone
    • MFCD03842080
    • AKOS016020487
    • (3-(Azetidin-1-ylmethyl)phenyl)(4-bromophenyl)methanone
    • 3-Azetidinomethyl-4'-bromobenzophenone
    • MDL: MFCD03842080
    • Inchi: 1S/C17H16BrNO/c18-16-7-5-14(6-8-16)17(20)15-4-1-3-13(11-15)12-19-9-2-10-19/h1,3-8,11H,2,9-10,12H2
    • InChI Key: FCPGWRXNFHTUDO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCC1)=O

Computed Properties

  • Exact Mass: 329.04200
  • Monoisotopic Mass: 329.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 3.82370

3-Azetidinomethyl-4'-bromobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A095880-250mg
3-Azetidinomethyl-4'-bromobenzophenone
898771-59-0
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$ 440.00 2022-06-08
TRC
A095880-500mg
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$ 735.00 2022-06-08
Chemenu
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898771-59-0 95%
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$1320 2021-06-09
Chemenu
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(3-(Azetidin-1-ylmethyl)phenyl)(4-bromophenyl)methanone
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$450 2023-03-07
abcr
AB364866-1 g
3-Azetidinomethyl-4'-bromobenzophenone, 97%; .
898771-59-0 97%
1 g
€932.90 2023-07-19
abcr
AB364866-1g
3-Azetidinomethyl-4'-bromobenzophenone, 97%; .
898771-59-0 97%
1g
€932.10 2025-04-15
abcr
AB364866-2g
3-Azetidinomethyl-4'-bromobenzophenone, 97%; .
898771-59-0 97%
2g
€1674.30 2025-04-15
abcr
AB364866-2 g
3-Azetidinomethyl-4'-bromobenzophenone, 97%; .
898771-59-0 97%
2 g
€1,677.00 2023-07-19
A2B Chem LLC
AH81863-1g
(3-(Azetidin-1-ylmethyl)phenyl)(4-bromophenyl)methanone
898771-59-0 97%
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$644.00 2024-04-19
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